4-[(2-Cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid

• IUPAC Name: 4-[(2-cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C15H17NO3/c1-10-8-12(6-7-13(10)15(18)19)16-14(17)9-11-4-2-3-5-11/h2,4,6-8,11H,3,5,9H2,1H3,(H,16,17)(H,18,19)
• InChI Key: CNYKITHERRYBML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CC2CCC=C2)C(=O)O
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

4-[(2-Cyclopent-2-en-1-ylacetyl)amino]-2-methylbenzoic acid, commonly known as CPMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPMA is a non-steroidal anti-inflammatory drug (NSAID) that has been extensively studied for its therapeutic properties.

Mechanism of Action

The mechanism of action of CPMA involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. CPMA selectively inhibits COX-2 enzymes, which are induced during inflammation, while sparing COX-1 enzymes, which are involved in the maintenance of normal physiological functions.
Biochemical and Physiological Effects:
CPMA has been shown to have various biochemical and physiological effects. It reduces inflammation, pain, and fever by inhibiting the production of prostaglandins. CPMA also has antioxidant properties and has been shown to scavenge free radicals. In vitro studies have shown that CPMA inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

CPMA has several advantages for laboratory experiments. It is readily available and relatively inexpensive. CPMA is also stable and has a long shelf life. However, CPMA has some limitations. It is insoluble in water, which makes it difficult to administer orally. CPMA also has a short half-life, which limits its therapeutic potential.

Future Directions

There are several future directions for the study of CPMA. Further research is needed to determine the optimal dosage and administration route for CPMA. CPMA's potential use in the treatment of cancer needs to be further explored. Future studies should also investigate the potential side effects of CPMA and its interactions with other drugs. The development of new formulations of CPMA that improve its solubility and increase its half-life could also be a future direction.

Synthesis Methods

The synthesis of CPMA involves the condensation of 2-cyclopent-2-en-1-ylacetic acid with 4-amino-2-methylbenzoic acid in the presence of a dehydrating agent. The reaction yields CPMA as a white crystalline solid with a melting point of 215-217°C.

Scientific Research Applications

CPMA has shown promising results in various scientific research applications. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. In vitro studies have shown that CPMA inhibits the production of prostaglandins and leukotrienes, which are known to play a crucial role in the inflammatory response. CPMA has also been studied for its potential use in the treatment of cancer. In vitro studies have shown that CPMA inhibits the growth of cancer cells and induces apoptosis.